Cas no 40584-21-2 (1,2,3,4,5,6-hexahydro-3-benzazocine)

• Product Name: 1,2,3,4,5,6-hexahydro-3-benzazocine
• CAS No: 40584-21-2
• Molecular Formula: C₁₁H₁₅N
• Molecular Weight: 161.243
• MDL: MFCD20662418
• CID: 3292205
• PubChem ID: 21887162

1,2,3,4,5,6-hexahydro-3-benzazocine Properties

Names and Identifiers

• 3-BENZAZOCINE, 1,2,3,4,5,6-HEXAHYDRO-
• 1,2,3,4,5,6-hexahydro-3-benzazocine
• SCHEMBL4503593
• EN300-246707
• 1,2,3,4,5,6-HEXAHYDROBENZO[D]AZOCINE
• Z1262566301
• AKOS033205700
• 827-710-0
• H26820
• QBA58421
• 40584-21-2

• MDL： MFCD20662418
• InChIKey： UPQCFWKOZOXUSC-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H15N/c1-2-5-11-7-9-12-8-3-6-10(11)4-1/h1-2,4-5,12H,3,6-9H2

Computed Properties

• Exact Mass: 161.120449483Da
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 161.120449483Da
• Heavy Atom Count: 12
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzazocines